Cas no 1337747-25-7 (3-(5-nitrothiophen-2-yl)methylpiperidine)

• Product Name: 3-(5-nitrothiophen-2-yl)methylpiperidine
• CAS No: 1337747-25-7
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6451787
• PubChem ID: 131260558
• Update Time: 2025-06-14

3-(5-nitrothiophen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitrothiophen-2-yl)methylpiperidine
• EN300-1816257
• 1337747-25-7
• 3-[(5-nitrothiophen-2-yl)methyl]piperidine

• Inchi： 1S/C10H14N2O2S/c13-12(14)10-4-3-9(15-10)6-8-2-1-5-11-7-8/h3-4,8,11H,1-2,5-7H2
• InChI Key： QDKNARMLINDVFI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC1CNCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.1Ų

Additional information on 3-(5-nitrothiophen-2-yl)methylpiperidine

Comprehensive Overview of 3-(5-nitrothiophen-2-yl)methylpiperidine (CAS No. 1337747-25-7): Properties, Applications, and Research Insights

3-(5-nitrothiophen-2-yl)methylpiperidine (CAS No. 1337747-25-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a nitrothiophene moiety with a methylpiperidine group, creating a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate or building block for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 3-(5-nitrothiophen-2-yl)methylpiperidine has surged, driven by advancements in medicinal chemistry and catalysis. This compound's nitro group and thiophene ring contribute to its electron-deficient properties, making it valuable for structure-activity relationship (SAR) studies. Its CAS number (1337747-25-7) is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization projects.

The synthesis of 3-(5-nitrothiophen-2-yl)methylpiperidine typically involves multi-step organic reactions, including nitration, alkylation, and cyclization processes. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify its purity and structural integrity. Researchers emphasize its stability under controlled conditions, which is critical for scale-up production in industrial settings.

From an application perspective, this compound has shown promise in neurological research, with studies exploring its interactions with neurotransmitter receptors. Its piperidine derivative structure aligns with current trends in CNS drug development, addressing conditions like neurodegenerative diseases. Additionally, its nitrothiophene component is being investigated for photophysical properties in organic electronics, a rapidly growing field.

Environmental and safety profiles of 3-(5-nitrothiophen-2-yl)methylpiperidine are thoroughly documented in compliance with REACH regulations. Proper handling protocols, including the use of PPE and ventilation systems, are recommended during laboratory procedures. The compound's logP value and solubility parameters are frequently analyzed to optimize its formulation in various drug delivery systems.

Emerging trends highlight the compound's role in green chemistry initiatives, where researchers aim to develop eco-friendly synthetic routes using biocatalysts or microwave-assisted synthesis. Patent literature reveals growing interest in its derivatives for antimicrobial coatings and agricultural chemicals, responding to global challenges like antibiotic resistance and crop protection.

For researchers seeking custom synthesis of 1337747-25-7, several contract manufacturing organizations (CMOs) offer tailored solutions with GMP compliance. The compound's supply chain considerations include cold chain logistics for stability maintenance and analytical method validation for quality assurance. These factors contribute to its positioning in the fine chemicals market.

Future directions for 3-(5-nitrothiophen-2-yl)methylpiperidine research may explore its computational modeling potential using AI-driven drug design platforms. The integration of machine learning in predicting its ADMET properties could accelerate its adoption in preclinical studies. As the scientific community prioritizes fragment-based drug discovery, this compound's modular structure offers valuable opportunities for molecular diversification.